2-Bromo-3-nitrobenzenesulfonamide

• Molecular Formula: C6H5BrN2O4S
• Molecular Weight: 281.09 g/mol
• IUPAC Name: 2-bromo-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C6H5BrN2O4S/c7-6-4(9(10)11)2-1-3-5(6)14(8,12)13/h1-3H,(H2,8,12,13)
• InChI Key: OKWYGYDVVWJFHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S(=O)(=O)N)Br)[N+](=O)[O-]

Description

2-Bromo-3-nitrobenzenesulfonamide is an organic compound with the molecular formula C6H5BrN2O4S. It is a derivative of benzenesulfonamide, where the benzene ring is substituted with bromine and nitro groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-nitrobenzenesulfonamide typically involves the bromination of 3-nitrobenzenesulfonamide. One common method is to use dibromohydantoin as the brominating agent in the presence of sulfuric acid. The reaction is carried out by adding nitrobenzene and concentrated sulfuric acid to a flask, cooling the mixture, and then adding dibromohydantoin. The reaction mixture is stirred and maintained at a specific temperature to complete the bromination process .

Industrial Production Methods

For large-scale production, the process involves similar steps but with optimized reaction conditions to ensure high yield and purity. The reaction conditions are carefully controlled, and the product is purified through recrystallization using solvents like methanol .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-nitrobenzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Reduction: Catalysts like palladium on carbon (Pd/C) and hydrogen gas are commonly used.

Coupling: Organoboron reagents and palladium catalysts are used under mild conditions.

Major Products Formed

Substitution: Products depend on the nucleophile used, such as substituted sulfonamides.

Reduction: The major product is 2-bromo-3-aminobenzenesulfonamide.

Coupling: The products are typically biaryl compounds.

Scientific Research Applications

2-Bromo-3-nitrobenzenesulfonamide has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of various heterocyclic compounds.

Medicinal Chemistry: It serves as a building block for the development of potential pharmaceutical agents.

Biological Studies: It is used in the study of enzyme inhibition and as a probe in biochemical assays.

Mechanism of Action

The mechanism of action of 2-Bromo-3-nitrobenzenesulfonamide involves its interaction with specific molecular targets. For instance, in enzyme inhibition studies, it acts as a competitive inhibitor by mimicking the substrate and binding to the active site of the enzyme. This prevents the enzyme from catalyzing its natural substrate, thereby inhibiting its activity .

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-4-nitrobenzenesulfonamide
• 2-Bromo-4-nitrobenzenesulfonamide
• 3-Bromo-5-nitrobenzenesulfonamide

Uniqueness

2-Bromo-3-nitrobenzenesulfonamide is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity compared to its isomers. The position of the bromine and nitro groups influences its reactivity in substitution and reduction reactions, making it a valuable compound in synthetic and medicinal chemistry .